N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine

• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol
• IUPAC Name: 1-phenyl-N-[(3-pyrimidin-2-yloxyphenyl)methyl]methanamine
• InChI: InChI=1S/C18H17N3O/c1-2-6-15(7-3-1)13-19-14-16-8-4-9-17(12-16)22-18-20-10-5-11-21-18/h1-12,19H,13-14H2
• InChI Key: YADQBWTVIGOQBD-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNCC2=CC(=CC=C2)OC3=NC=CC=N3

Description

N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine, also known as BPA, is a chemical compound that has gained significant interest in the field of scientific research due to its potential applications in various fields. BPA is a derivative of benzylamine and has been extensively studied for its biological and pharmacological properties.

Mechanism of Action

The mechanism of action of N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine is not fully understood. However, it is believed to exert its biological effects by modulating various cellular pathways and signaling cascades. N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine has been shown to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit viral replication by targeting viral enzymes and proteins.
Biochemical and Physiological Effects:
N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine has been shown to exhibit significant biochemical and physiological effects. It has been shown to modulate various cellular pathways such as the PI3K/Akt/mTOR pathway, MAPK pathway, and NF-kB pathway. N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine has also been shown to modulate various cellular processes such as cell cycle progression, apoptosis, and autophagy.

Advantages and Limitations for Lab Experiments

N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine has several advantages for use in laboratory experiments. It is a highly pure compound that can be easily synthesized under mild conditions. N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine also possesses significant biological and pharmacological properties that make it an attractive compound for use in various assays and experiments. However, N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine also has certain limitations such as its potential toxicity and limited solubility in certain solvents.

Future Directions

There are several future directions for the study of N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine. One potential area of research is the development of new drug delivery systems that utilize N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine as a carrier molecule. Another potential area of research is the study of N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine in combination with other compounds for the treatment of various diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine and its potential toxicity.

Synthesis Methods

The synthesis of N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine involves the condensation of 2-pyrimidinyloxybenzaldehyde with benzylamine in the presence of a reducing agent. The reaction takes place under mild conditions and yields a high purity product.

Scientific Research Applications

N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine has been studied extensively for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been shown to possess significant anticancer, antiviral, and antibacterial properties. N-benzyl-N-[3-(2-pyrimidinyloxy)benzyl]amine has also been studied for its potential use in the development of new drug delivery systems.